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The core of lamotrigine pharmacogenomics revolves around the association between the HLA-B*15:02

allele and an increased risk of severe cutaneous adverse drug reactions (cADRs), particularly in Asian

populations. The table below summarizes the key evidence from meta-analyses and cohort studies.

Population
Studied

Phenotype
Risk
Allele

Odds
Ratio (OR)

95%
Confidence
Interval (CI)

P-
value

Source/Study

Han
Chinese

SJS/TEN HLA-
B*15:02

2.4 1.20–4.78 0.01 Deng et al.
Meta-Analysis

[1]

Thai Overall cADRs HLA-

B*15:02

4.89 1.28–18.67 0.014 PMC5712579

[2]

Thai Maculopapular

Exanthema
(MPE)

HLA-

B*15:02

7.33 1.63–33.02 0.005 PMC5712579

[2]

Multi-ethnic
(Pooled)

SJS/TEN HLA-
B*15:02

2.4 N/S 0.01 Genesight
White Paper [3]
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Population
Studied

Phenotype
Risk
Allele

Odds
Ratio (OR)

95%
Confidence
Interval (CI)

P-
value

Source/Study

European cADRs (any) HLA-
A*31:01

Not
Significant

N/S 0.698 McCormack et
al. GWAS [4] [3]

Other HLA Alleles Associated with Lamotrigine cADRs

Beyond HLA-B*15:02, research, primarily in Thai and other Asian populations, has identified associations

with other HLA alleles, which are summarized in the following table.

Risk
Allele

Associated
cADR Phenotype

Population
Odds Ratio
(OR)

95%
Confidence
Interval (CI)

Notes

HLA-
A*02:07

Overall cADRs Thai 7.83 1.60–38.25 First study to report
this association in

Thais [2].

HLA-
A*33:03

Maculopapular

Exanthema (MPE)

Thai 8.27 1.83–37.41 Also identified as a

risk factor for MPE
[2].

HLA-
B*44:03

Maculopapular
Exanthema (MPE)

Thai 10.29 1.45–72.81 Strongest
association for

MPE in this cohort
[2].

HLA-
A*24:02

SJS/TEN & MPE Chinese
(Meta-

Analysis)

3.50
(SJS/TEN)

1.61–7.59 A risk allele for
both severe and

milder reactions
[1].

HLA-
B*33:03

N/A (Protective) Chinese &
Korean

0.2 0.06–0.64 Considered a
protective marker

against MPE [1].
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HLA Genotyping Methodologies

Accurate identification of the HLA-B*15:02 allele is critical for clinical screening. The table below outlines

common and emerging genotyping techniques.

Method Principle Key Features
Example from
Literature

PCR with Sequence-
Specific
Oligonucleotide
Probes (PCR-SSO)

PCR amplification

followed by hybridization
with allele-specific

probes on fluorescent-
coded microspheres.

Medium-to-high

throughput; suitable for
typing multiple samples

and alleles
simultaneously.

Used in the Thai case-

control study; analysis
with Luminex IS 100

and HLA Fusion 2.0
software [2].

Two-Dimensional
PCR (2D-PCR)

A novel method that uses
two pairs of primers in

two separate PCR
reactions to enhance

specificity.

Designed to overcome
homology challenges in

the HLA-B locus; high
accuracy [5].

Detailed protocol in
Clinica Chimica Acta;

enables accurate
differentiation from

other similar alleles [5].

TaqMan PCR (using
Tag SNP
rs144012689)

Standard allele-specific

PCR assay targeting a
single nucleotide

polymorphism (SNP)
highly linked to HLA-

B*15:02.

High-throughput, cost-

effective; ideal for
large-scale screening.

Validation study

showed 100%
sensitivity and 99.97%

specificity for HLA-
B*15:02 in a US cohort

[6].

Next-Generation
Sequencing (NGS)

High-resolution

sequencing of the HLA-B
gene, often focusing on

exons 2 and 3.

Gold standard for

accuracy; can identify
novel alleles; more

time-consuming and
expensive.

Used as a reference

method for validation in
the US cohort study

[6].

Diagnostic & Clinical Implementation
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The utility of HLA genotyping varies significantly based on the clinical presentation (phenotype) of the

cADR and the patient's ethnicity.

Diagnostic Performance vs. Patch Tests: A 2022 review compared HLA genotyping with patch

testing for diagnosing ASM-induced cADRs [7].

For SJS/TEN: HLA-B*15:02 genotyping shows high sensitivity (66.7-100%) in Han Chinese

and Southeast Asian patients with carbamazepine-induced SJS/TEN, outperforming patch
tests.

For DRESS Syndrome: Patch tests show higher sensitivity for carbamazepine and
phenytoin-induced DRESS (70.0-88.9% and 14.3-70.0%, respectively) compared to HLA-

B*15:02 tests.
For Lamotrigine-induced DRESS: Patch tests also performed better (sensitivity 33.3-40.0%)

than HLA-B*15:02 genotyping (0%) [7].

Clinical Guidelines and Population Screening:

CPIC and DPWG guidelines recommend avoiding not only carbamazepine but also phenytoin,

oxcarbazepine, and lamotrigine in HLA-B*15:02 positive patients when an alternative is
available [7].

While the HLA-B*15:02 allele frequency is highest in certain Asian populations (7-16%), a
large US cohort study found that 42% of HLA-B*15:02 carriers were of non-Asian ethnicity
[6]. This supports the argument for screening without strict ethnicity-based preselection in
ethnically diverse populations.

Experimental Workflow for HLA Risk Assessment

The diagram below outlines a generalized protocol for assessing HLA-related risk prior to lamotrigine

administration, incorporating key methodologies.
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Patient Requires
Lamotrigine

High-Risk Ancestry?
(e.g., Han Chinese, Thai)

HLA-B*15:02 Genotyping
(Method: PCR-SSO, 2D-PCR, or TaqMan)

 Yes

Proceed with Lamotrigine
with Enhanced Monitoring & Counseling

 No

Test Result
Positive for HLA-B*15:02?

Consider Alternative Medication
(e.g., Levetiracetam, Valproate)

 Yes  No

Monitor for Cutaneous Reactions
especially first 2 months

Click to download full resolution via product page

Workflow for HLA-B15:02 screening and risk mitigation in lamotrigine therapy.*

Conclusion
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In summary, the pharmacogenomics of lamotrigine and HLA-B*15:02 presents a compelling case for pre-

prescription testing in specific populations to mitigate the risk of severe cADRs. The key takeaways for

researchers and clinicians are:

Strongest associations are population-specific, with the most robust data supporting testing in

Han Chinese and Southeast Asian populations.
Multiple HLA alleles are involved, and their effect sizes vary significantly depending on the specific

cADR phenotype (e.g., SJS/TEN vs. MPE).
Methodology choice is critical, with newer techniques like 2D-PCR and tag-SNP assays offering a

balance of accuracy, throughput, and cost for large-scale screening.
Clinical utility is phenotype-dependent; while HLA-B*15:02 genotyping is superior for confirming

SJS/TEN, patch tests retain value for diagnosing DRESS.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b532405#lamotrigine-pharmacogenomics-hla-b-15-02-allele-

risk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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